2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-(o-tolyl)acetamide

• IUPAC Name: 2-(1,2-dimethylindol-3-yl)-N-(2-methylphenyl)-2-oxoacetamide
• InChI: InChI=1S/C19H18N2O2/c1-12-8-4-6-10-15(12)20-19(23)18(22)17-13(2)21(3)16-11-7-5-9-14(16)17/h4-11H,1-3H3,(H,20,23)
• InChI Key: JCMXLQOLNAUBPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C(=O)C2=C(N(C3=CC=CC=C32)C)C
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-(o-tolyl)acetamide, also known as DIM-I-3, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

Chemical Synthesis and Reactions

Research in chemical synthesis often involves the study of compounds like 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-(o-tolyl)acetamide, exploring their formation and reactivity. A notable study by Mukhanova et al. (2007) focused on the Claisen—Eschenmoser reaction for hydroxymethylbenzofurans and indoles, presenting methods for generating compounds with similar structures through reactions involving N,N-dimethylacetamide dimethyl acetal and various indoles and benzofurans Mukhanova, S. Kukushkin, P. Ivanov, L. Alekseeva, V. Granik, (2007). This research provides insight into the synthetic routes and mechanisms that could be applied to the synthesis of 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-(o-tolyl)acetamide.

Molecular Structure Analysis

The analysis of molecular structure and determination of absolute configuration are critical for understanding the chemical properties and potential applications of compounds. Suárez-Castillo et al. (2009) developed a method for determining the absolute configuration of 2-(2-oxo-3-indolyl)acetamides, which could be relevant for studying the stereochemistry of 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-(o-tolyl)acetamide. Their approach utilized 1H NMR spectra analysis and DFT calculations, offering a reliable way to ascertain the three-dimensional structure and chirality of related compounds Suárez-Castillo, Myriam Meléndez-Rodríguez, Luis E. Castelán-Duarte, Maricruz Sánchez-Zavala, Ernesto Rivera-Becerril, M. S. Morales-Ríos, P. Joseph-Nathan, (2009).

Biological Activities

The exploration of biological activities is a significant area of research for compounds like 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-(o-tolyl)acetamide. Studies have focused on related structures, examining their potential as antimicrobial agents, as seen in the work by Debnath and Ganguly (2015), who synthesized and evaluated the antibacterial and antifungal activities of 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives Debnath, S. Ganguly, (2015). This research suggests potential avenues for the use of 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-(o-tolyl)acetamide in antimicrobial applications.

Crystallography and Structural Determination

Crystallography plays a vital role in elucidating the precise molecular structure of compounds. The work by Yin et al. (2008) on the crystal and molecular structure of a similar compound provides a framework that could be applied to study the crystal structure of 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-(o-tolyl)acetamide, offering insights into its geometric configuration, intermolecular interactions, and potential functional applications Yin, Z. Song, Zongde Wang, H. Jiang, (2008).

Mechanism of Action

Target of Action

Similar compounds, such as n-((1-methyl-1h-indol-3-yl)methyl)-n-(3,4,5-trimethoxyphenyl)acetamide derivatives, have been shown to inhibit tubulin polymerization . Tubulin is a protein that forms microtubules, which are a component of the cell’s cytoskeleton and play crucial roles in maintaining cell shape, enabling cell division, and facilitating intracellular transport .

Mode of Action

For instance, certain indole derivatives have been found to inhibit tubulin polymerization . This inhibition disrupts the formation of microtubules, which can lead to cell cycle arrest and apoptosis, particularly in rapidly dividing cells such as cancer cells .

Biochemical Pathways

The compound’s effect on biochemical pathways is likely related to its potential inhibition of tubulin polymerization. Disruption of microtubule formation can affect various cellular processes, including cell division and intracellular transport . This can lead to cell cycle arrest and apoptosis, particularly in cancer cells that rely on rapid cell division .

Result of Action

The result of the compound’s action would depend on its exact mode of action and pharmacokinetic properties. If it does indeed inhibit tubulin polymerization, it could potentially induce cell cycle arrest and apoptosis in targeted cells . This could make it a potential candidate for cancer therapeutics, particularly for cancers characterized by rapid cell division .